(5-methyl-1H-indol-2-yl)methanediol
Description
(5-Methyl-1H-indol-2-yl)methanediol is a geminal diol derivative of indole, featuring two hydroxyl groups (-OH) attached to a single carbon atom (geminal configuration) bound to a 5-methylindole scaffold. Indole derivatives are widely studied for their biological and chemical significance, particularly in pharmaceuticals and organic synthesis. The methanediol moiety (CH₂(OH)₂) is notable for its instability in aqueous environments due to dehydration tendencies but gains stability when integrated into aromatic systems like indole .
Properties
Molecular Formula |
C10H11NO2 |
|---|---|
Molecular Weight |
177.20 g/mol |
IUPAC Name |
(5-methyl-1H-indol-2-yl)methanediol |
InChI |
InChI=1S/C10H11NO2/c1-6-2-3-8-7(4-6)5-9(11-8)10(12)13/h2-5,10-13H,1H3 |
InChI Key |
WSVQICMQLPKBRQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=C2)C(O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Functional Group Variations
Table 1: Structural Comparison of (5-Methyl-1H-indol-2-yl)methanediol and Related Compounds
*Calculated based on indole scaffold (C₉H₈N) + methanediol (CH₂(OH)₂).
Key Observations:
- Stability : Methanediol itself is highly unstable in aqueous solutions, dehydrating to formaldehyde and water . However, when attached to an indole scaffold, steric and electronic effects from the aromatic system may mitigate dehydration, enhancing stability .
- Functional Groups: Compounds with ketones (e.g., methanone derivatives) or carboxylic acids exhibit higher stability and diverse reactivity compared to geminal diols .
- Applications : Indole derivatives with electron-withdrawing groups (e.g., chloro, benzyloxy) are often intermediates in drug synthesis , while methanediol plays roles in atmospheric chemistry and hydrogen storage .
Reactivity and Chemical Behavior
Table 2: Reactivity Comparison
| Compound | Hydrogen Bonding Capacity | Dehydration Tendency | Oxidation Products |
|---|---|---|---|
| (5-Methyl-1H-indol-2-yl)methanediol | High (two -OH groups) | Moderate | Formaldehyde (if dehydrated) |
| Methanediol | High | High | Formaldehyde + H₂O |
| Methanone derivatives | Low | None | Stable under oxidation |
- Hydrogen Bonding: The geminal diol group in (5-methyl-1H-indol-2-yl)methanediol enables strong hydrogen bonding, enhancing solubility in polar solvents compared to non-polar indole derivatives .
- Dehydration : While methanediol dehydrates readily to formaldehyde , the indole scaffold may slow this process by stabilizing the diol through resonance or steric hindrance .
Atmospheric and Industrial Relevance
- Methanediol in Atmosphere : Methanediol acts as a transient species in cloud droplets, oxidizing to formic acid (HCOOH), a major contributor to atmospheric acidity . Its indole derivative may similarly participate in aerosol formation but remains unexplored .
- Hydrogen Production: Methanediol dehydrogenation yields H₂ and CO₂, with dinuclear ruthenium catalysts enabling efficient conversion .
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